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Cat. No.: B15595437

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetyltaxachitriene A is a complex diterpenoid natural product belonging to the taxane
family. First isolated from the needles of the Chinese yew, Taxus chinensis var. mairei, this
compound is of significant interest to the scientific community due to its intricate molecular
architecture.[1] Taxanes, as a class of compounds, are renowned for their potent biological
activities, most notably the anticancer properties of paclitaxel (Taxol). Understanding the
precise structure and chemical properties of less common taxanes like 2-
Deacetyltaxachitriene A is crucial for the exploration of new therapeutic agents and for
elucidating the biosynthetic pathways of these valuable molecules.

This technical guide provides a detailed overview of the core structural features and
physicochemical properties of 2-Deacetyltaxachitriene A, based on available scientific
literature. It aims to serve as a foundational resource for researchers engaged in natural
product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Properties

2-Deacetyltaxachitriene A is characterized by a 3,8-secotaxane skeleton, a rearranged
taxane core. Its systematic name is (3E,8E)-7[3,9,100,13a,20-pentaacetoxy-3,8-secotaxa-
3,8,11-triene-2a,5a-diol. The molecular structure is distinguished by a bicyclic system and a
high degree of oxygenation, with multiple acetate and hydroxyl functional groups.
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A summary of the key physicochemical and spectroscopic properties of 2-
Deacetyltaxachitriene A is presented in the table below.

Property Value Reference
Molecular Formula C30H42012 [1]
Molecular Weight 594.65 g/mol [1]

CAS Number 214769-96-7

Appearance White amorphous solid

Melting Point 82-83 °C

Optical Rotation [a]D -51° (c 0.1, CHCI3)

Spectroscopic Data

The structural elucidation of 2-Deacetyltaxachitriene A was primarily achieved through
extensive spectroscopic analysis, including one- and two-dimensional Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While the definitive primary
literature containing the raw spectral data was not accessible for this review, the structural
confirmation relies on these foundational techniques. A Certificate of Analysis for a commercial
sample of this compound confirms that its NMR data are consistent with the assigned structure.

Note: Detailed *H and 3C NMR chemical shift assignments and coupling constants, as well as
high-resolution mass spectrometry (HRMS) data, would be found in the original publication by
Shi et al. in the Journal of Natural Products (1998).

Experimental Protocols

Isolation of 2-Deacetyltaxachitriene A

The following is a generalized workflow for the isolation of 2-Deacetyltaxachitriene A from
Taxus chinensis var. mairei, based on typical methods for taxane diterpenoid extraction and
purification. The specific details and yields would be available in the primary literature.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15595437?utm_src=pdf-body
https://www.benchchem.com/product/b15595437?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8393860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8393860/
https://www.benchchem.com/product/b15595437?utm_src=pdf-body
https://www.benchchem.com/product/b15595437?utm_src=pdf-body
https://www.benchchem.com/product/b15595437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extraction

Dried Needles of Taxus chinensis var. mairei

:

Methanol Extraction

Solvent P&rtitioning

Crude Methanol Extract

¢

Partitioning (e.g., with n-hexane, ethyl acetate, n-butanol)

Chromatograpiic Purification

Ethyl Acetate Fraction

:

Silica Gel Column Chromatography

¢

Sephadex LH-20 Column Chromatography

:

Preparative HPLC

Final Broduct

Pure 2-Deacetyltaxachitriene A

Click to download full resolution via product page

Generalized workflow for the isolation of 2-Deacetyltaxachitriene A.
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Biological Activity and Signaling Pathways

As of the latest review of available literature, there are no specific studies detailing the
biological activity or mechanism of action of 2-Deacetyltaxachitriene A. The broader class of
taxanes is known to interact with microtubules, leading to cell cycle arrest and apoptosis in
cancer cells. This activity is the cornerstone of the clinical use of paclitaxel.

Future research is warranted to investigate whether 2-Deacetyltaxachitriene A shares this
mechanism of action or possesses other, unique biological properties. Should such studies be
undertaken, a potential signaling pathway to investigate would be the microtubule-dependent

apoptosis pathway.
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Hypothetical signaling pathway for taxane-induced apoptosis.

Conclusion

2-Deacetyltaxachitriene A represents an intriguing member of the taxane family of natural
products. Its complex, rearranged secotaxane core and dense functionalization make it a
challenging and appealing target for both isolation and synthetic chemists. While its biological
activity remains to be elucidated, its structural relationship to clinically significant compounds
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suggests that it warrants further investigation. This guide provides a summary of the currently
available structural and physicochemical data to facilitate future research endeavors into this
fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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